2-Amino-4,5-bis(4-methoxyphenyl)thiazole hydrochloride

• IUPAC Name: 4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C17H16N2O2S.ClH/c1-20-13-7-3-11(4-8-13)15-16(22-17(18)19-15)12-5-9-14(21-2)10-6-12;/h3-10H,1-2H3,(H2,18,19);1H
• InChI Key: YNHGKVNEWNGSAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(SC(=N2)N)C3=CC=C(C=C3)OC.Cl
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol

Description

2-Amino-4,5-bis(4-methoxyphenyl)thiazole hydrochloride is a derivative of 2-aminothiazoles, which are a significant class of organic medicinal compounds. They are utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents.

Synthesis Analysis

The synthesis of 2-aminothiazoles involves the use of FTIR and NMR (1H and 13C). The synthesized compounds showed moderate to significant antibacterial and antifungal potential. The compounds having hydroxyl group substituted on benzene ring possess strong binding affinity.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

2-Aminothiazoles are significant in the development of diverse range of heterocyclic analogues with promising therapeutic roles. They have been reported for their anthelmintic, anti-leukotrienes, anticonvulsant, antimalarial and fungicidal properties.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have been reported to exhibit antimicrobial properties. .

Antiretroviral Activity

.

Antifungal Activity

.

Anticancer Activity

.

Antioxidant Activity

.

Hepatoprotective Activities

.

DNA Interaction

Thiazoles can bind to DNA and interact with topoisomerase II, leading to DNA double-strand breaks and cell death. .

Synthesis of Heterocyclic Analogues

.

Mechanism of Action

Target of Action

These include enzymes involved in the synthesis of neurotransmitters , cyclin-dependent kinases , and the bacterial enzyme UDP-N-acetylmuramate/L-alanine ligase .

Mode of Action

Thiazole derivatives are known to inhibit the formation of certain radicals . In the case of bacterial enzymes like UDP-N-acetylmuramate/L-alanine ligase, they can act as antagonists, disrupting the synthesis of peptidoglycan, a key component of the bacterial cell wall .

Biochemical Pathways

For instance, they can affect the synthesis of neurotransmitters and play a role in signal transduction by regulating the intracellular concentration of cyclic nucleotides .

Pharmacokinetics

Thiazole is known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been reported to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

The solubility of thiazole derivatives in various solvents suggests that the compound’s action could be influenced by the solvent environment .